Cas no 873980-29-1 (2-Bromo-4-iodo-6-nitroaniline)

• Product Name: 2-Bromo-4-iodo-6-nitroaniline
• CAS No: 873980-29-1
• MF: C₆H₄BrIN₂O₂
• MW: 342.916632652283
• CID: 2950530
• Update Time: 2023-08-09

2-Bromo-4-iodo-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-溴-4-碘-6-硝基苯胺
• 2-bromo-4-iodo-6-nitroaniline
• 2-Bromo-4-iodo-6-nitroaniline

• Inchi： 1S/C6H4BrIN2O2/c7-4-1-3(8)2-5(6(4)9)10(11)12/h1-2H,9H2
• InChI Key： CCWHFGPCNWHKRN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)[N+](=O)[O-])N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 71.8